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Compound of Interest

Compound Name: 4-Bromo-2-fluoro-6-nitroanisole

Cat. No.: B1268318 Get Quote

An In-depth Technical Guide to the Safety and Handling of 4-Bromo-2-fluoro-6-nitroanisole

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 4-Bromo-2-fluoro-6-
nitroanisole, a chemical intermediate pertinent to research and development in the

pharmaceutical and chemical industries. Adherence to these guidelines is crucial for ensuring a

safe laboratory environment.

Chemical and Physical Properties
4-Bromo-2-fluoro-6-nitroanisole is a halogenated and nitrated aromatic ether. Its key physical

and chemical properties are summarized below.
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Property Value Citation(s)

CAS Number 74266-66-3 [1][2][3]

Molecular Formula C₇H₅BrFNO₃ [1][2]

Molecular Weight 250.02 g/mol [1]

Appearance
White to yellowish solid; Yellow

to brown crystals or powder
[2][3]

Melting Point 51.5 - 61 °C [2][3]

Boiling Point 255 - 256 °C [2]

Solubility
Soluble in common organic

solvents
[2]

Hazard Identification and Classification
This compound is classified as hazardous under the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS). It is essential to understand and mitigate the

risks associated with its handling.
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Hazard
Class

GHS
Category

Hazard
Statement

Pictogram
Signal
Word

Citation(s)

Skin Irritation Category 2

H315:

Causes skin

irritation

GHS07 Warning [1]

Serious Eye

Irritation
Category 2A

H319:

Causes

serious eye

irritation

GHS07 Warning [1]

Specific

target organ

toxicity —

single

exposure

(Respiratory

tract irritation)

Category 3

H335: May

cause

respiratory

irritation

GHS07 Warning [1]

To the best of our knowledge, the chemical, physical, and toxicological properties have not

been thoroughly investigated.[1] No component of this product at levels greater than or equal to

0.1% is identified as a probable, possible, or confirmed human carcinogen by IARC.[1]

First Aid Measures
Immediate and appropriate first aid is critical in the event of exposure.
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Exposure Route First Aid Protocol Citation(s)

Inhalation

Move the person to fresh air. If

breathing is difficult or stops,

provide artificial respiration.

Consult a physician.

[1]

Skin Contact

Immediately wash off with

soap and plenty of water.

Remove contaminated

clothing. Consult a physician if

irritation persists.

[1]

Eye Contact

Rinse cautiously and

thoroughly with plenty of water

for at least 15 minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing. Consult a

physician.

[1]

Ingestion

Do NOT induce vomiting.

Never give anything by mouth

to an unconscious person.

Rinse mouth with water and

consult a physician.

[1]

Experimental Protocols for Safe Handling
The following protocols are designed to minimize risk during the handling and use of 4-Bromo-
2-fluoro-6-nitroanisole in a laboratory setting.

Personal Protective Equipment (PPE) Protocol
Proper PPE is the first line of defense against chemical exposure.
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Start: Prepare for Handling

Verify Availability and Integrity of PPE

Don PPE in Correct Order:
1. Lab Coat

2. Gloves (Nitrile)
3. Safety Goggles/Face Shield

4. Respirator (if needed)

Respirator required when:
- Dust is generated

- Ventilation is inadequate
Proceed with Chemical Handling

Click to download full resolution via product page

Caption: Personal Protective Equipment (PPE) workflow.

Weighing and Transfer Protocol
This protocol outlines the steps for safely weighing and transferring the solid compound.

Preparation:

Ensure a chemical fume hood is operational and the work area is clean and uncluttered.

Gather all necessary equipment: chemical-resistant spatula, weighing paper or boat, and a

sealable container for the transfer.

Weighing:
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Perform all weighing operations inside the chemical fume hood to contain any dust.

Use a dedicated, clean spatula for this chemical.

Carefully transfer the desired amount of 4-Bromo-2-fluoro-6-nitroanisole from the stock

bottle to the weighing vessel. Avoid creating dust.

Transfer:

To transfer the weighed solid to a reaction vessel, gently tap the weighing paper or use the

spatula.

If dissolving, add the solvent to the solid in the reaction vessel within the fume hood.

Cleanup:

Clean the spatula and any contaminated surfaces immediately.

Dispose of any contaminated weighing paper as chemical waste.

Accidental Spill Response Protocol
In the event of a spill, a quick and safe response is crucial.
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Spill Occurs

Evacuate immediate area
Alert personnel

Don appropriate PPE
(respirator, gloves, goggles)

Contain the spill without creating dust

Sweep up and shovel solid material
into a suitable, closed container for disposal

Decontaminate spill area

Dispose of waste through a
licensed professional service

End of Response
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4-Bromo-2-fluoro-6-nitroanisole

Strong Oxidizing Agents
 Incompatible

Acids Incompatible
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 Incompatible
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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